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Compound of Interest

Compound Name: Laminaribiose octaacetate

Cat. No.: B1674439 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Laminaribiose, a disaccharide composed of two glucose units linked by a β-1,3 glycosidic

bond, is a valuable molecule with applications as a potential prebiotic, a powerful germinating

agent, and a precursor for building blocks in the pharmaceutical industry.[1][2] Traditional

chemical synthesis methods often suffer from low yields and the need for harsh conditions.[3]

In contrast, enzymatic synthesis offers a green, efficient, and highly specific alternative. This

application note details a high-yield, one-pot enzymatic method for producing laminaribiose

from low-cost substrates, followed by a standard protocol for its peracetylation, a crucial step

for protecting its hydroxyl groups for further chemical derivatization.

Part 1: High-Yield Enzymatic Synthesis of
Laminaribiose
Principle
This protocol utilizes an in vitro multi-enzyme system to synthesize laminaribiose from

maltodextrin and glucose. The system comprises four key enzymes:

Isoamylase (IA): Debranches maltodextrin into linear malto-oligosaccharides.
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α-glucan phosphorylase (αGP): Catalyzes the phosphorolysis of malto-oligosaccharides to

produce glucose-1-phosphate (G1P).

Laminaribiose phosphorylase (LBP): Synthesizes laminaribiose from G1P and a glucose

acceptor.[2]

4-α-glucanotransferase (4GT): Improves yield by recycling maltose, a by-product of the αGP

reaction, back into malto-oligosaccharides.[4]

This cascade reaction efficiently converts simple, inexpensive starting materials into the target

disaccharide under mild conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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